Cas no 35826-57-4 (6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-)

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- structure
35826-57-4 structure
Product Name:6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
CAS No:35826-57-4
MF:C19H12O7
MW:352.294385910034
CID:322926
PubChem ID:250817
Update Time:2025-04-19

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)-
    • (3-acetyloxy-6-oxo-[1]benzofuro[3,2-c]chromen-9-yl) acetate
    • 3,9-bis(acetyloxy)-6H-benzofuro[3,2-c][1]benzopyran-6-one
    • 3,9-Diacetoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
    • 3,9-Diacetoxy-benzofuro[3,2-c]chromen-6-on
    • 3,9-diacetoxy-benzofuro[3,2-c]chromen-6-one
    • 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-bis(acetyoxy)-
    • 7,12-Diacetoxycoumestan
    • 7,12-Diacetoxy-coumestan
    • AC1L5IHZ
    • AC1Q625S
    • C15095
    • Coumestrol diacetate
    • Coumestrol-diacetat
    • O,O'-Diacetylcoumestrol
    • NSC 70641
    • NSC70641
    • DTXSID90957236
    • DIACETATE FOR FLUORESCENCELUORESCENCE
    • CHEBI:79614
    • Q27148736
    • 7,12-Diacetoxycoumestane
    • 3,9-DIACETOXY-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
    • 35826-57-4
    • CHEMBL230023
    • 6-oxo-6H-[1]benzofuro[3,2-c][1]benzopyran-3,9-diyl diacetate
    • 6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE, 3,9-BIS(ACETYLOXY)-
    • NSC-70641
    • X24J95M1PC
    • 3-BENZOFURANCARBOXYLIC ACID, 2-(2,4-DIHYDROXYPHENYL)-6-HYDROXY-, .DELTA.-LACTONE, DIACETATE
    • UNII-X24J95M1PC
    • 3,9-BIS(ACETYLOXY)-6H-BENZOFURO(3,2-C)(1)BENZOPYRAN-6-ONE
    • Inchi: 1S/C19H12O7/c1-9(20)23-11-3-5-13-15(7-11)25-18-14-6-4-12(24-10(2)21)8-16(14)26-19(22)17(13)18/h3-8H,1-2H3
    • InChI Key: AHOLUZZXIVWXQQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 352.05826
  • Monoisotopic Mass: 352.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • Density: 1.433
  • Boiling Point: 546.7°Cat760mmHg
  • Flash Point: 284.4°C
  • Refractive Index: 1.638
  • Solubility: DMSO: soluble
  • PSA: 92.04

6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-bis(acetyloxy)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
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